Cas no 2460739-54-0 (1-Pyrrolidinecarboxylic acid, 2-(aminomethyl)-3,4-dihydroxy-, 1,1-dimethylethyl ester, (2S,3S,4R)-)

• Product Name: 1-Pyrrolidinecarboxylic acid, 2-(aminomethyl)-3,4-dihydroxy-, 1,1-dimethylethyl ester, (2S,3S,4R)-
• CAS No: 2460739-54-0
• MF: C₁₀H₂₀N₂O₄
• MW: 232.276803016663
• CID: 5359564
• Update Time: 2025-05-20

1-Pyrrolidinecarboxylic acid, 2-(aminomethyl)-3,4-dihydroxy-, 1,1-dimethylethyl ester, (2S,3S,4R)- Chemical and Physical Properties

Names and Identifiers

• 1-Pyrrolidinecarboxylic acid, 2-(aminomethyl)-3,4-dihydroxy-, 1,1-dimethylethyl ester, (2S,3S,4R)-

• Inchi： 1S/C10H20N2O4/c1-10(2,3)16-9(15)12-5-7(13)8(14)6(12)4-11/h6-8,13-14H,4-5,11H2,1-3H3/t6-,7+,8-/m0/s1
• InChI Key： YCTRGSCJEBNELD-RNJXMRFFSA-N
• SMILES： N1(C(OC(C)(C)C)=O)C[C@@H](O)[C@@H](O)[C@@H]1CN

Additional information on 1-Pyrrolidinecarboxylic acid, 2-(aminomethyl)-3,4-dihydroxy-, 1,1-dimethylethyl ester, (2S,3S,4R)-

Comprehensive Overview of 1-Pyrrolidinecarboxylic acid, 2-(aminomethyl)-3,4-dihydroxy-, 1,1-dimethylethyl ester, (2S,3S,4R)- (CAS No. 2460739-54-0)

The compound 1-Pyrrolidinecarboxylic acid, 2-(aminomethyl)-3,4-dihydroxy-, 1,1-dimethylethyl ester, (2S,3S,4R)- (CAS No. 2460739-54-0) is a highly specialized chiral derivative of pyrrolidine, featuring a unique stereochemical configuration. Its molecular structure includes a 2-(aminomethyl) group and 3,4-dihydroxy substituents, which contribute to its potential applications in pharmaceutical synthesis and biochemical research. The presence of a 1,1-dimethylethyl ester (tert-butyl ester) moiety enhances its stability, making it a valuable intermediate in organic synthesis.

In recent years, the demand for chiral compounds like (2S,3S,4R)-1-Pyrrolidinecarboxylic acid derivatives has surged due to their role in asymmetric catalysis and drug development. Researchers are particularly interested in its potential to modulate biological pathways, given its aminomethyl and dihydroxy functional groups. These structural features align with current trends in precision medicine, where targeted molecular interactions are critical for therapeutic efficacy.

The stereospecificity of CAS No. 2460739-54-0 is a key focus for synthetic chemists, as the (2S,3S,4R) configuration ensures high enantiomeric purity. This property is vital for applications in peptide mimetics and enzyme inhibition studies, where spatial orientation dictates activity. Additionally, the tert-butyl ester group offers synthetic flexibility, enabling deprotection under mild conditions for further functionalization.

From an industrial perspective, this compound is gaining attention for its scalability in green chemistry processes. Its synthesis often involves catalytic asymmetric hydrogenation, a technique aligned with sustainable manufacturing practices. This resonates with the growing emphasis on environmentally friendly synthesis in the pharmaceutical sector, a topic frequently searched in academic and industrial databases.

Analytical characterization of 1-Pyrrolidinecarboxylic acid, 2-(aminomethyl)-3,4-dihydroxy-, 1,1-dimethylethyl ester, (2S,3S,4R)- typically employs advanced techniques such as HPLC chiral separation, NMR spectroscopy, and mass spectrometry. These methods ensure compliance with stringent regulatory standards for high-purity intermediates, a recurring concern in quality control forums.

Future research directions may explore its utility in glycobiology or neurotransmitter analogs, given its structural resemblance to bioactive molecules. As the scientific community prioritizes AI-driven drug discovery, compounds like this are increasingly studied in silico for molecular docking simulations, another trending search topic in computational chemistry.